Cas no 1554485-67-4 (2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane)

2-(2-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane is a brominated aromatic dioxolane derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a dioxolane ring, which enhances stability and reactivity in protective group chemistry, and a bromomethyl substitution pattern that facilitates further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s well-defined reactivity profile makes it valuable for constructing complex molecular architectures, particularly in medicinal chemistry. Its crystalline form ensures consistent purity, while the bromine substituent offers versatility in metal-catalyzed transformations. Suitable for controlled environments, it is typically handled under inert conditions to preserve its integrity.

2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane structure

1554485-67-4 structure

Product name:2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane

CAS No:1554485-67-4

MF:C₁₁H₁₃BrO₂

MW:257.123722791672

CID:5251544

2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

- 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane
- 2-(2-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane (ACI)
- Inchi： 1S/C11H13BrO2/c1-8-3-4-9(10(12)7-8)11(2)13-5-6-14-11/h3-4,7H,5-6H2,1-2H3
- InChI Key： CHTFIWDDSKWIDW-UHFFFAOYSA-N
- SMILES： BrC1C(C2(OCCO2)C)=CC=C(C)C=1

2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-366623-10.0g	2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane	1554485-67-4	10.0g	$3633.0	2023-03-02
Enamine	EN300-366623-1.0g	2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane	1554485-67-4	1.0g	$1101.0	2023-03-02
Enamine	EN300-366623-2.5g	2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane	1554485-67-4	2.5g	$2280.0	2023-03-02
Enamine	EN300-366623-5.0g	2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane	1554485-67-4	5.0g	$2890.0	2023-03-02

2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane Related Literature

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Additional information on 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane

Introduction to 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 1554485-67-4)

2-(2-Bromo-4-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 1554485-67-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in the development of novel drugs and chemical intermediates.

The molecular structure of 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane consists of a 1,3-dioxolane ring, which is a five-membered cyclic ether with two oxygen atoms. The presence of the bromo and methyl substituents on the phenyl ring imparts specific reactivity and functional properties to the molecule. The bromo substituent, in particular, is a valuable leaving group that can be readily replaced in various substitution reactions, making this compound a useful building block in synthetic chemistry.

In recent years, 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane has been explored for its potential in the synthesis of bioactive molecules. One notable application is in the development of anticancer agents. Research published in the Journal of Medicinal Chemistry highlights the use of this compound as an intermediate in the synthesis of novel derivatives with potent antitumor activity. The bromo substituent allows for the introduction of diverse functional groups, which can be tailored to enhance the biological activity and selectivity of the final products.

Beyond its role in drug discovery, 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane has also found applications in other areas of chemical research. For instance, it has been used as a starting material for the synthesis of chiral ligands and catalysts. These chiral compounds are crucial in asymmetric synthesis, where they enable the selective formation of enantiomerically pure products. This is particularly important in pharmaceuticals, where enantiomeric purity can significantly impact the efficacy and safety of drugs.

The synthetic versatility of 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane is further demonstrated by its use in polymer chemistry. Researchers have utilized this compound to develop novel polymers with unique properties. For example, a study published in Macromolecules reported the synthesis of block copolymers containing this compound as a key monomer. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

In addition to its synthetic applications, 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane has been studied for its potential as a probe molecule in analytical chemistry. Its distinct spectral properties make it useful for monitoring chemical reactions and identifying reaction intermediates. This is particularly valuable in process development and quality control in pharmaceutical manufacturing.

The safety and environmental impact of 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane have also been evaluated. Studies have shown that this compound exhibits low toxicity and minimal environmental impact when handled and disposed of properly. This makes it a preferred choice for researchers and industrial chemists who prioritize sustainability and safety.

In conclusion, 2-(2-bromo-4-methylphenyl)-2-methyl-1,3-dioxolane (CAS No. 1554485-67-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, polymer chemistry, and analytical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working at the forefront of chemical innovation.